Cas no 2227802-47-1 (4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol)

4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol structure
2227802-47-1 structure
Product name:4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol
CAS No:2227802-47-1
MF:C10H15NO4
MW:213.230403184891
CID:5853067
PubChem ID:165651558

4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol
    • 2227802-47-1
    • EN300-1806349
    • 4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
    • Inchi: 1S/C10H15NO4/c1-14-8-3-6(7(12)5-11)4-9(15-2)10(8)13/h3-4,7,12-13H,5,11H2,1-2H3/t7-/m0/s1
    • InChI Key: ZFXRGSASAQSZJC-ZETCQYMHSA-N
    • SMILES: O[C@@H](CN)C1C=C(C(=C(C=1)OC)O)OC

Computed Properties

  • Exact Mass: 213.10010796g/mol
  • Monoisotopic Mass: 213.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.9Ų
  • XLogP3: -0.3

4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1806349-0.5g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
0.5g
$1495.0 2023-09-19
Enamine
EN300-1806349-10.0g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
10g
$6697.0 2023-06-02
Enamine
EN300-1806349-0.05g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
0.05g
$1308.0 2023-09-19
Enamine
EN300-1806349-0.25g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
0.25g
$1432.0 2023-09-19
Enamine
EN300-1806349-5.0g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
5g
$4517.0 2023-06-02
Enamine
EN300-1806349-0.1g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
0.1g
$1371.0 2023-09-19
Enamine
EN300-1806349-2.5g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
2.5g
$3051.0 2023-09-19
Enamine
EN300-1806349-10g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
10g
$6697.0 2023-09-19
Enamine
EN300-1806349-1.0g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
1g
$1557.0 2023-06-02
Enamine
EN300-1806349-5g
4-[(1R)-2-amino-1-hydroxyethyl]-2,6-dimethoxyphenol
2227802-47-1
5g
$4517.0 2023-09-19

Additional information on 4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol

Comprehensive Overview of 4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol (CAS No. 2227802-47-1)

The compound 4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol (CAS No. 2227802-47-1) is a specialized chiral molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a phenolic core with dimethoxy and amino-hydroxyethyl substituents, makes it a promising candidate for drug development. Researchers are particularly interested in its potential applications in neurodegenerative disease therapeutics and enzyme inhibition, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for chiral intermediates like 4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol has surged due to their role in synthesizing enantiomerically pure drugs. This compound’s stereospecificity is critical for minimizing off-target effects, a key concern in modern pharmacology. Online searches for terms such as "chiral building blocks for drug synthesis" and "phenolic derivatives in medicine" reflect growing interest in this niche. Its CAS No. 2227802-47-1 is frequently queried in academic databases, underscoring its relevance in peer-reviewed studies.

The mechanism of action of 4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol is under investigation for modulating adrenergic receptors, which ties into popular health topics like stress management and cardiovascular health. Its antioxidant properties, attributed to the phenolic group, also resonate with trends in anti-aging research and oxidative stress mitigation. These attributes make it a versatile subject for both industrial and academic exploration.

From a synthetic chemistry perspective, the compound’s 2,6-dimethoxyphenol scaffold offers stability and functionalizability, often highlighted in queries like "synthesis of methoxy-substituted phenols." Its R-configuration at the amino-hydroxyethyl side chain is another focal point, as enantiopurity is crucial for FDA-approved drug formulations. Laboratories optimizing green chemistry protocols may find this compound valuable due to its potential for scalable, low-toxicity production.

In summary, 4-(1R)-2-amino-1-hydroxyethyl-2,6-dimethoxyphenol (CAS No. 2227802-47-1) represents a convergence of medicinal chemistry, chiral technology, and biomedical innovation. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued prominence in research and development pipelines worldwide.

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